3-(2-furyl)-1-(phenylacetyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine

• IUPAC Name: 1-[3-(furan-2-yl)-5-(thiophen-2-ylmethylamino)-1,2,4-triazol-1-yl]-2-phenylethanone
• InChI: InChI=1S/C19H16N4O2S/c24-17(12-14-6-2-1-3-7-14)23-19(20-13-15-8-5-11-26-15)21-18(22-23)16-9-4-10-25-16/h1-11H,12-13H2,(H,20,21,22)
• InChI Key: ODNUMFUMJNWBPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)N2C(=NC(=N2)C3=CC=CO3)NCC4=CC=CS4
• Molecular Formula: C19H16N4O2S
• Molecular Weight: 364.4 g/mol

Description

3-(2-furyl)-1-(phenylacetyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine is a chemical compound that belongs to the class of triazole compounds. It is an important compound in the field of medicinal chemistry due to its potential biological activities. This compound has been extensively studied for its various biological properties and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 3-(2-furyl)-1-(phenylacetyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine is not fully understood. However, it is believed to exert its biological activities by inhibiting the biosynthesis of ergosterol in fungi, which is an essential component of the fungal cell membrane. This compound has also been found to inhibit the activity of topoisomerase II, which is an enzyme involved in DNA replication and transcription. Additionally, it has been found to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
3-(2-furyl)-1-(phenylacetyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine has been found to exhibit several biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, in lipopolysaccharide-stimulated macrophages. This compound has also been found to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase, in animal models of oxidative stress. Additionally, it has been found to reduce the levels of glucose, triglycerides, and cholesterol in animal models of diabetes and hyperlipidemia.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-(2-furyl)-1-(phenylacetyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine in lab experiments is its broad-spectrum biological activity. This compound has been found to exhibit potent activity against several fungal and bacterial strains, as well as cancer cell lines. Additionally, it has been found to exhibit anti-inflammatory and antioxidant activities, which make it a promising compound for the treatment of several diseases. However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been found to exhibit cytotoxicity at high concentrations, which may limit its therapeutic potential.

Future Directions

There are several future directions for the research on 3-(2-furyl)-1-(phenylacetyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine. One of the directions is to explore its potential as a therapeutic agent for the treatment of fungal and bacterial infections. This compound has been found to exhibit potent activity against several fungal and bacterial strains, and further research is needed to determine its efficacy in animal models of infection. Another direction is to investigate its potential as an anticancer agent. This compound has been found to exhibit potent activity against several cancer cell lines, and further research is needed to determine its efficacy in animal models of cancer. Additionally, further research is needed to determine the safety and toxicity of this compound in animal models, which may facilitate its clinical development as a therapeutic agent.

Scientific Research Applications

3-(2-furyl)-1-(phenylacetyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine has been extensively studied for its various biological activities. It has been found to exhibit potent antifungal, antibacterial, antiviral, anti-inflammatory, and anticancer activities. This compound has been tested against several fungal and bacterial strains, including Candida albicans, Aspergillus niger, Escherichia coli, and Staphylococcus aureus. It has also been found to inhibit the growth of several cancer cell lines, including breast cancer, lung cancer, and colon cancer.